Cas no 26949-99-5 (Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-)

• Product Name: Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
• CAS No: 26949-99-5
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 263075
• Update Time: 2024-03-01

Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinoline,4,6,7,8-tetramethoxy-
• Halfordinine(8CI)
• Furo[2,3-b]quinoline, 4,6,7,8-tetramethoxy-
• 6,7,8-Trimethoxydictamnine

• Inchi： 1S/C15H15NO5/c1-17-10-7-9-11(14(20-4)13(10)19-3)16-15-8(5-6-21-15)12(9)18-2/h5-7H,1-4H3
• InChI Key： ZSRQUMWAFBMXIU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2OC)C(OC)=C2C=COC=12

Computed Properties

• Exact Mass: 289.09505
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• XLogP3: 1.641

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Melting Point: 150-151 °C
• Boiling Point: 426.3±40.0 °C(Predicted)
• PSA: 62.95
• pka: 6.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines